Cas no 72569-11-0 (1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one)

• Product name: 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one
• CAS No: 72569-11-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5736784
• PubChem ID: 12525082

1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-hydroxy-3-methylphenyl)-2,2-dimethyl-
• 1-(4-hydroxy-3-methylphenyl)-2,2-dimethyl-1-propanone
• 72569-11-0
• AKOS017516433
• 1-(4-hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one
• EN300-1276476
• 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C12H16O2/c1-8-7-9(5-6-10(8)13)11(14)12(2,3)4/h5-7,13H,1-4H3
• InChI Key： ZHSYMAZVEFAADQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(C)=C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Melting Point: 118 °C
• Boiling Point: 326.0±22.0 °C(Predicted)
• pka: 9.60±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one

Research Brief on 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one (CAS: 72569-11-0): Recent Advances and Applications

1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one (CAS: 72569-11-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications as a photoinitiator in polymer chemistry, as well as its role in the synthesis of bioactive molecules. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, mechanisms of action, and emerging applications in drug development and material science.

A 2023 study published in the Journal of Photochemistry and Photobiology A: Chemistry investigated the photophysical properties of 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one, revealing its high efficiency as a Type II photoinitiator under UV irradiation. The research demonstrated its superior stability and reactivity compared to traditional photoinitiators, making it a promising candidate for advanced photopolymerization applications. The study also identified optimal conditions for its use in industrial coatings and 3D printing resins.

In pharmaceutical research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's potential as a building block for novel anti-inflammatory agents. Researchers successfully incorporated the 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one scaffold into new molecular entities showing selective COX-2 inhibition with reduced gastrointestinal side effects. The study reported promising in vitro results, with several derivatives demonstrating IC50 values in the nanomolar range.

Metabolic studies of 72569-11-0 have gained attention following a 2024 publication in Drug Metabolism and Disposition. The research team employed advanced LC-MS/MS techniques to characterize the compound's metabolic pathways in human liver microsomes, identifying three primary metabolites and their pharmacokinetic profiles. These findings are particularly valuable for future drug development efforts utilizing this chemical scaffold.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 1-(4-Hydroxy-3-methylphenyl)-2,2-dimethylpropan-1-one. Acute toxicity studies in rodent models showed favorable results, with LD50 values suggesting moderate toxicity. However, researchers emphasized the need for further chronic exposure studies before widespread pharmaceutical applications.

The chemical's unique structural features continue to inspire synthetic chemistry innovations. A 2024 Nature Communications paper described a novel catalytic system using 72569-11-0 as a key intermediate in the asymmetric synthesis of chiral building blocks. The methodology achieved excellent enantioselectivity (up to 99% ee) and has potential applications in the production of optically active pharmaceuticals.

Looking forward, several research groups have announced ongoing investigations into the compound's potential in photodynamic therapy and as a component of smart drug delivery systems. Preliminary results from these studies are expected to be published in late 2024, potentially opening new avenues for biomedical applications of this versatile chemical entity.